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Introduction: A Molecule of Duality

10-Bromocarbamazepine is a halogenated derivative of Carbamazepine, a cornerstone
anticonvulsant and mood-stabilizing drug. This guide provides a comprehensive technical
overview of 10-Bromocarbamazepine, a compound of significant interest for two primary
reasons. First, it is recognized as "Carbamazepine EP Impurity G," a process-related impurity
in the synthesis of Carbamazepine, making its characterization and control critical for
pharmaceutical quality assurance.[1][2][3] Second, it is utilized as a neuroprotective agent in
research settings, suggesting potential, albeit less explored, pharmacological activity.[2] This
dual identity necessitates a thorough understanding of its physicochemical properties,
analytical methodologies, and synthetic pathways to support both drug development and
neuroscience research.

This document moves beyond a simple data sheet, offering insights into the causality behind
analytical choices and synthetic strategies, grounded in established chemical principles.

Section 1: Core Physicochemical Properties
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A precise understanding of a compound's physical properties is fundamental to its handling,

formulation, and analysis. While some experimental values for 10-Bromocarbamazepine are

not widely published, a combination of database information and predictive modeling provides

a robust profile.

dentificati | S L

Property Value Source
5-bromobenzolb]
IUPAC Name [1]benzazepine-11- [1]
carboxamide
10-Bromo-5H-
dibenzo[b,flazepine-5-
Synonyms ) : [11[2][3]
carboxamide; Carbamazepine
EP Impurity G
CAS Number 59690-97-0 [1][2]
Molecular Formula C15H11BrN20 [1][4]
Molecular Weight 315.16 g/mol [1]

Monoisotopic Mass

314.00548 Da

[1]

Thermal and Physical Characteristics

Many of the thermal properties for 10-Bromocarbamazepine are based on predictive models,

which serve as valuable estimates for experimental design.
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Property Predicted Value Source

. . 463.1 + 55.0 °C (at 760
Boiling Point

mmHgQ)
Density 1.584 + 0.06 g/cm3
pKa 13.81 £ 0.40
Refractive Index 1.706
Vapor Pressure 9.35 x 10~° mmHg (at 25°C)

Melting Point: An experimental melting point is not consistently reported in peer-reviewed
literature. As a crystalline organic solid, it is expected to have a sharp melting point, which
serves as a critical indicator of purity. Impurities would lead to a depression and broadening of
the melting range.[5][6]

Solubility Profile: Specific solubility data for 10-Bromocarbamazepine is limited. However,
based on its structural similarity to Carbamazepine—a molecule with a non-polar tricyclic core
and a polar carboxamide group—a comparable solubility profile can be anticipated.
Carbamazepine itself is soluble in organic solvents like ethanol, DMSO, and dichloromethane,
but only sparingly soluble in aqueous buffers.[7][8] Therefore, 10-Bromocarbamazepine is
expected to be soluble in moderately polar to non-polar organic solvents and poorly soluble in
water. This characteristic is pivotal for selecting appropriate solvents for synthesis, purification
(e.g., recrystallization), and analytical sample preparation.

Stability and Storage

Proper handling and storage are crucial to maintain the integrity of 10-Bromocarbamazepine as
a reference standard or research chemical.

o Recommended Storage: Store in a well-sealed container, protected from light and moisture,
at room temperature.

« Stability Profile: Formal stability studies under various conditions (e.g., pH, light,
temperature, humidity) are not publicly available. For drug substances, such studies are
essential to define re-test periods and storage conditions.[9][10] Stress testing, involving
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exposure to heat, humidity, oxidation, and photolysis, is a standard approach to identify
potential degradation products and establish degradation pathways.[10] Given the
dibenzazepine nucleus, the compound may be susceptible to oxidation and hydrolysis under
harsh conditions.

Section 2: Chemical Structure & Spectroscopic
Profile

Spectroscopic analysis provides an unambiguous confirmation of the chemical structure. While
a complete set of published spectra for 10-Bromocarbamazepine is unavailable, its spectral
characteristics can be reliably predicted from its constituent functional groups.
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Sample & Standard Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-10-bromocarbamazepine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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